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Compound of Interest

Compound Name: GQ-16

Cat. No.: B15622011 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount for ensuring laboratory safety and experimental integrity.

This document provides essential safety protocols and logistical plans for the handling and

disposal of GQ-16 (CAS 870554-67-9), a partial agonist for Peroxisome Proliferator-Activated

Receptor gamma (PPARγ).[1][2] While GQ-16 is not classified as hazardous according to the

Globally Harmonized System (GHS), adherence to standard laboratory safety procedures is

crucial due to its nature as a research chemical with potentially unknown long-term effects.[3]

Immediate Safety and Handling Precautions
Engineering Controls: It is recommended to handle GQ-16 in a well-ventilated laboratory

environment. For procedures that may generate dust or aerosols, a certified chemical fume

hood is advisable to minimize inhalation exposure.

Personal Protective Equipment (PPE): A comprehensive assessment of the specific

experimental conditions should be conducted to determine the appropriate level of PPE.[4]

However, the following are recommended as a minimum standard for handling GQ-16:

Eye Protection: Safety glasses with side shields are required to protect against splashes or

airborne particles.[5][6]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn to prevent

skin contact. It is important to consult the glove manufacturer's compatibility chart for specific
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breakthrough times, although for a non-hazardous compound, standard nitrile gloves are

generally sufficient for incidental contact.[5][7]

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.[8]

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not required. If significant aerosolization is anticipated, a risk

assessment should be performed to determine if a respirator is necessary.[8]

Quantitative Data Summary
The following table summarizes the key identification and safety metrics for GQ-16.[3]

Property Value

Chemical Name
5Z-[(5-bromo-2-methoxyphenyl)methylene]-3-

[(4-methylphenyl)methyl]-2,4-thiazolidinedione

CAS Number 870554-67-9

Molecular Formula C₁₉H₁₆BrNO₃S

Molecular Weight 418.3 g/mol

GHS Classification Not classified as hazardous

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0

Experimental Protocols
First Aid Measures: In the event of exposure, the following first aid measures should be taken:

[3]

After Inhalation: Move the individual to fresh air. If any symptoms arise, consult a physician.

After Skin Contact: While the product is not generally irritating, wash the affected area with

soap and water.
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After Eye Contact: Rinse the opened eye for several minutes under running water.

After Swallowing: If symptoms persist, seek medical attention.

Spill Response: For minor spills, the material should be mechanically picked up and placed in a

suitable container for disposal.[3] Ensure the area is cleaned thoroughly. For larger spills, follow

your institution's established spill response protocol.

Operational and Disposal Plans
Storage: GQ-16 should be stored in a tightly sealed container in a cool, dry, and well-ventilated

area, away from incompatible materials.[3] Follow the specific storage temperature

recommendations provided by the supplier, which may include storage at -20°C or -80°C for

long-term stability.[9]

Disposal: All waste materials contaminated with GQ-16, including unused product,

contaminated consumables (e.g., pipette tips, gloves), and spill cleanup materials, should be

disposed of as chemical waste. Do not dispose of GQ-16 down the drain or in the regular trash.

[3] Waste should be collected in a clearly labeled, sealed container and disposed of through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Mandatory Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of

GQ-16 in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of GQ-16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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